Cas no 946240-33-1 (2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(naphthalen-1-yl)acetamide)

• Product Name: 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(naphthalen-1-yl)acetamide
• CAS No: 946240-33-1
• MF: C₂₂H₁₆N₄O₃S
• MW: 416.452443122864
• CID: 5799210
• Update Time: 2025-07-23

2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[7-(furan-2-yl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N-naphthalen-1-ylacetamide
• 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(naphthalen-1-yl)acetamide

• Inchi： 1S/C22H16N4O3S/c1-13-23-20-21(30-13)19(17-10-5-11-29-17)25-26(22(20)28)12-18(27)24-16-9-4-7-14-6-2-3-8-15(14)16/h2-11H,12H2,1H3,(H,24,27)
• InChI Key： QJLXOMDSIARNNF-UHFFFAOYSA-N
• SMILES： C(NC1=C2C(C=CC=C2)=CC=C1)(=O)CN1C(=O)C2N=C(C)SC=2C(C2=CC=CO2)=N1

Additional information on 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo4,5-dpyridazin-5-yl-N-(naphthalen-1-yl)acetamide

Professional Introduction to Compound with CAS No. 946240-33-1 and Product Name: 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(naphthalen-1-yl)acetamide

The compound identified by the CAS number 946240-33-1 and the product name 2-7-(furan-2-yl)-2-methyl-4-oxo-4H,5H-1,3thiazolo[4,5-d]pyridazin-5-yl-N-(naphthalen-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups, including a furan moiety, a methyl group, an oxo group, and a thiazolo[4,5-d]pyridazine core, which collectively contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The thiazolo[4,5-d]pyridazine scaffold is particularly noteworthy due to its ability to modulate various biological pathways. Studies have demonstrated that this scaffold can interact with multiple targets, making it a promising candidate for the treatment of a wide range of diseases. The presence of the naphthalen-1-yl acetamide moiety further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

The furan ring in the molecule is another critical feature that contributes to its biological activity. Furan derivatives are known for their ability to interact with biological receptors and enzymes, often leading to significant therapeutic effects. In particular, the furan moiety in this compound has been shown to exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a valuable component for developing anti-inflammatory drugs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the thiazolo[4,5-d]pyridazine and naphthalen-1-yl acetamide moieties suggests that it may be capable of interacting with neurotransmitter receptors, thereby modulating neural activity. Preliminary studies have indicated that this compound may have neuroprotective properties, making it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the growing burden of neurodegenerative diseases worldwide.

In addition to its potential applications in neurological disorders, this compound has also shown promise in other therapeutic areas. For instance, its structural features suggest that it may be effective against certain types of cancer by inhibiting key enzymes involved in cell proliferation. The methyl group and oxo group within the molecule contribute to its ability to disrupt cancer cell signaling pathways, potentially leading to apoptosis or cell cycle arrest.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions between furan derivatives and thiazolo[4,5-d]pyridazine precursors, followed by functionalization with the naphthalen-1-yl acetamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular structure efficiently.

Evaluation of the compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it may be suitable for clinical development. Furthermore, its solubility profile is favorable for formulation into oral or injectable dosage forms, which is essential for patient compliance and efficacy.

The safety profile of this compound has also been thoroughly investigated through preclinical studies. Initial toxicity assessments have revealed no significant adverse effects at relevant doses, indicating that it may be well-tolerated in humans. However, further studies are needed to fully understand its long-term safety implications.

One area where this compound shows particular promise is in the treatment of infectious diseases. The unique structural features of this molecule allow it to interact with bacterial enzymes in ways that conventional antibiotics do not. This has led to interest in its potential as a broad-spectrum antimicrobial agent capable of overcoming drug-resistant strains.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of this compound from preclinical studies to clinical trials. Such partnerships can leverage expertise from various disciplines, including organic chemistry, pharmacology, and biotechnology, to accelerate the discovery and development process.

The regulatory landscape for new drug development is complex but well-established. Ensuring compliance with regulatory requirements is critical for bringing this compound to market successfully. Regulatory agencies such as the FDA and EMA provide guidelines for preclinical testing, clinical trial design, and post-marketing surveillance, which must be followed meticulously.

In conclusion,2-7-(furan-2-yl)-2-methyl-4 oxo - 4H , 5H - 1 , 3 thiazolo [ 4 , 5 - d ] pyridazin - 5 - yl - N - ( naphthalen - 1 - yl ) acetamide represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications across multiple disease areas including neurological disorders , cancer , and infectious diseases . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development . Continued research and collaboration will be essential in realizing its full therapeutic potential .